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Compound of Interest

Compound Name: SB-3CT

Cat. No.: B1684672 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SB-3CT is a potent, selective, and mechanism-based inhibitor of matrix metalloproteinase-2

(MMP-2) and MMP-9 (gelatinases)[1][2][3]. It functions as a "suicide type" inhibitor,

coordinating with the catalytic zinc ion, which leads to slow binding and mechanism-based

inhibition[4]. Research has demonstrated its ability to cross the blood-brain barrier, making it a

valuable tool for investigating pathologies of the central nervous system, such as stroke and

traumatic brain injury[2][5]. Furthermore, SB-3CT has shown potential in cancer research by

modulating tumor immune surveillance through the regulation of PD-L1 expression and

promoting anti-tumor immunity[6]. This document provides detailed protocols for the dissolution

and storage of SB-3CT for both in vitro and in vivo applications.

Chemical Properties
Property Value Reference

Molecular Formula C₁₅H₁₄O₃S₂ [1][2]

Molecular Weight 306.4 g/mol [1][2]

CAS Number 292605-14-2 [1][2]

Appearance Crystalline solid [2]

Solubility Data
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SB-3CT is known to have poor water solubility[7]. The following table summarizes its solubility

in various common laboratory solvents. It is crucial to use fresh, anhydrous solvents, as

moisture can reduce the solubility, particularly for DMSO[1].

Solvent Concentration Reference

DMSO 61 mg/mL (199.08 mM) [1]

DMSO 15 mg/mL [2]

DMF 25 mg/mL [2]

Ethanol 2 mg/mL [2]

DMF:PBS (pH 7.2) (1:5) 0.1 mg/mL [2]

10% DMSO in normal saline Suspension for injection [4]

10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline

2.5 mg/mL (Suspended

solution)
[3]

10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (Clear solution) [3]

5% DMSO, 65% PEG-3000,

30% PBS
12.5 mg/mL [8]

Storage and Stability
Proper storage of SB-3CT is critical to maintain its activity.

Form
Storage
Temperature

Stability Reference

Solid Powder -20°C ≥ 4 years [1][2]

Stock Solution in

Solvent
-80°C 1 year [1]

Stock Solution in

Solvent
-20°C 1 month [1]
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Important Note: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes[1]. For in vivo experiments, it is best to prepare the

working solution fresh on the day of use[3].

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO (in vitro use)
This protocol is suitable for preparing a concentrated stock solution for use in cell-based

assays.

Materials:

SB-3CT powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Equilibrate the SB-3CT powder to room temperature before opening the vial to prevent

condensation.

Weigh the required amount of SB-3CT powder. For example, to prepare 1 mL of a 10 mM

stock solution, weigh 3.064 mg of SB-3CT.

Add the appropriate volume of anhydrous DMSO to the SB-3CT powder.

Vortex the solution until the SB-3CT is completely dissolved. Gentle warming in a hot water

bath or sonication can be used to aid dissolution if necessary[1].

Aliquot the stock solution into sterile, single-use tubes.
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Store the aliquots at -80°C for long-term storage or at -20°C for short-term storage.

Protocol 2: Preparation of a Dosing Solution for
Intraperitoneal Injection in Mice (in vivo use)
This protocol provides a method for preparing a suspended solution of SB-3CT suitable for

intraperitoneal administration in animal models.

Materials:

SB-3CT powder

Dimethyl Sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Ultrasonic bath or sonicator

Procedure (for a 2.5 mg/mL suspended solution):

Prepare a clear stock solution of SB-3CT in DMSO (e.g., 25 mg/mL).

For a final volume of 1 mL, add the solvents sequentially in the following order:

Start with 400 µL of PEG300.

Add 100 µL of the 25 mg/mL SB-3CT in DMSO stock solution and mix thoroughly.

Add 50 µL of Tween-80 and mix until uniform.

Add 450 µL of saline to bring the final volume to 1 mL.

Use an ultrasonic bath to ensure the formation of a uniform suspension[3][9].
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This formulation should be prepared fresh on the day of use and should not be stored

overnight[9].

Signaling Pathway Modulation by SB-3CT
SB-3CT has been shown to downregulate the expression of Programmed Death-Ligand 1 (PD-

L1) in cancer cells. This effect is mediated through the inhibition of several oncogenic signaling

pathways, including the PI3K-Akt, AMPK, Hippo, HIF-1, and mTOR pathways[6]. The inhibition

of MMP-2 and MMP-9 by SB-3CT leads to a reduction in PD-L1, which in turn enhances anti-

tumor immunity by promoting the activity of CD8+ T cells[6].
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SB-3CT Mechanism of Action on PD-L1 Regulation

Oncogenic Pathways

SB-3CT

MMP-2 / MMP-9

PI3K-Akt Pathway AMPK Pathway Hippo Pathway HIF-1 Pathway mTOR Pathway

PD-L1 Expression

Anti-Tumor Immunity
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SB-3CT Dissolution and Storage Workflow

Receive SB-3CT Powder

Store at -20°C

Weigh Powder

Dissolve in Appropriate Solvent

For In Vitro Use For In Vivo Use

Prepare Concentrated Stock Solution (e.g., in DMSO) Prepare Fresh Dosing Solution

Aliquot into Single-Use Tubes

Store at -80°C or -20°C

Use Immediately
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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